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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of strontium
bromide (SrBr2) in various organic solvents. This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development who require
precise solubility data and an understanding of the methodologies for its determination.

Core Data: Solubility of Strontium Bromide

The solubility of strontium bromide in organic solvents is a critical parameter in various
chemical processes, including synthesis, purification, and formulation. The following tables
summarize the available quantitative data, offering a clear comparison of solubility across
different solvents and temperatures.

Table 1: Solubility of Strontium Bromide in Alcohols
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Solubility ( g/100 g of

Solvent Temperature (°C)
solvent)
Methanol 10 115
20 119.4
30 123.4
40 125.5
50 129.6
60 136.1
70 144.6
Absolute Ethanol 10 63.6
20 63.9
30 64.9
40 73.5
50 75.2
60 75.5
70 75.7
80 77.8
i-Amyl Alcohol 25 37.7

Data sourced from Seidell, A. (1940). Solubilities of inorganic and metal organic compounds.
3rd ed., vol. 1. D. Van Nostrand Company.[1]

Table 2: Solubility of Strontium Bromide in Ketones
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Solubility ( g/100 g of
Solvent Temperature (°C)

solvent)
Acetone 0 0.869
20 0.6
50 0.274

Data sourced from Seidell, A. (1940). Solubilities of inorganic and metal organic compounds.
3rd ed., vol. 1. D. Van Nostrand Company.[1]

Qualitative Solubility Observations:
e Soluble in: Carbinol, ethanol, and amyl alcohol.[2][3][4]
 Insoluble in: Ether.[2][3][4]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. While the
precise, historical methods for the data cited above may vary, a general and robust
methodology for determining the solubility of an inorganic salt like strontium bromide in an
organic solvent involves the equilibrium concentration method, often coupled with gravimetric
or spectroscopic analysis.

General Experimental Protocol: Isothermal Equilibrium
Method

This method relies on creating a saturated solution at a constant temperature and then
determining the concentration of the solute in that solution.

Materials and Equipment:
¢ Anhydrous Strontium Bromide (SrBrz)

o High-purity organic solvent of interest
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o Temperature-controlled shaker or water bath

e Analytical balance

e Volumetric flasks and pipettes

« Filtration apparatus (e.g., syringe filters with appropriate membrane material)

e Drying oven

» Gravimetric analysis equipment (e.g., evaporating dish) or a suitable spectroscopic
instrument (e.g., ICP-OES for strontium analysis).

Procedure:

o Sample Preparation: An excess amount of anhydrous strontium bromide is added to a
known volume or mass of the organic solvent in a sealed container. This ensures that a
saturated solution is formed.

» Equilibration: The container is placed in a temperature-controlled shaker or water bath set to
the desired temperature. The mixture is agitated for a sufficient period (e.g., 24-48 hours) to
ensure that equilibrium is reached between the dissolved and undissolved solute.

» Phase Separation: Once equilibrium is established, the agitation is stopped, and the solid
phase is allowed to settle. A sample of the supernatant (the saturated solution) is carefully
withdrawn using a syringe and immediately filtered to remove any undissolved solid
particles. The filtration should be performed at the same temperature as the equilibration to
prevent any change in solubility.

o Concentration Determination (Gravimetric Method):

o A known mass or volume of the clear, saturated filtrate is transferred to a pre-weighed
evaporating dish.

o The solvent is carefully evaporated at a controlled temperature. For volatile organic
solvents, this can be done in a fume hood or under a gentle stream of inert gas.
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o Once the solvent is completely removed, the evaporating dish containing the solid residue
(strontium bromide) is placed in a drying oven to remove any residual solvent.

o The dish is cooled in a desiccator and then weighed. The mass of the dissolved strontium
bromide is determined by subtracting the initial mass of the evaporating dish.

o The solubility is then calculated as the mass of the dissolved strontium bromide per a
given mass or volume of the solvent.

o Concentration Determination (Spectroscopic Method):

o The clear, saturated filtrate is carefully diluted with a suitable solvent to a concentration
range appropriate for the analytical instrument (e.qg., Inductively Coupled Plasma - Optical
Emission Spectrometry, ICP-OES).

o The concentration of strontium in the diluted solution is measured using the calibrated
instrument.

o The original concentration in the saturated solution is then calculated by taking into
account the dilution factor.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of
strontium bromide in an organic solvent using the isothermal equilibrium method.
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Solubility Determination Workflow
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This guide provides essential data and a foundational understanding of the experimental
procedures for determining the solubility of strontium bromide in organic solvents. For specific
applications, it is recommended to consult peer-reviewed literature to obtain detailed protocols
and to ensure the purity of the materials used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Strontium Bromide Solubility in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079252#strontium-bromide-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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